Cas no 2361779-72-6 (N-{3-2-(4-methyl-4H-1,2,4-triazol-3-yl)pyrrolidin-1-yl-3-oxopropyl}prop-2-enamide)

• Product Name: N-{3-2-(4-methyl-4H-1,2,4-triazol-3-yl)pyrrolidin-1-yl-3-oxopropyl}prop-2-enamide
• CAS No: 2361779-72-6
• MF: C₁₃H₁₉N₅O₂
• MW: 277.322262048721
• CID: 5862701
• PubChem ID: 145887574
• Update Time: 2025-10-24

N-{3-2-(4-methyl-4H-1,2,4-triazol-3-yl)pyrrolidin-1-yl-3-oxopropyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z1560838610
• 2361779-72-6
• EN300-26594063
• N-{3-[2-(4-methyl-4H-1,2,4-triazol-3-yl)pyrrolidin-1-yl]-3-oxopropyl}prop-2-enamide
• N-{3-2-(4-methyl-4H-1,2,4-triazol-3-yl)pyrrolidin-1-yl-3-oxopropyl}prop-2-enamide

• Inchi： 1S/C13H19N5O2/c1-3-11(19)14-7-6-12(20)18-8-4-5-10(18)13-16-15-9-17(13)2/h3,9-10H,1,4-8H2,2H3,(H,14,19)
• InChI Key： WYLUKRANQCPDOE-UHFFFAOYSA-N
• SMILES： O=C(CCNC(C=C)=O)N1CCCC1C1=NN=CN1C

Computed Properties

• Exact Mass: 277.15387487g/mol
• Monoisotopic Mass: 277.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 80.1Ų

Additional information on N-{3-2-(4-methyl-4H-1,2,4-triazol-3-yl)pyrrolidin-1-yl-3-oxopropyl}prop-2-enamide

Comprehensive Overview of N-{3-[2-(4-methyl-4H-1,2,4-triazol-3-yl)pyrrolidin-1-yl]-3-oxopropyl}prop-2-enamide (CAS No. 2361779-72-6)

The compound N-{3-[2-(4-methyl-4H-1,2,4-triazol-3-yl)pyrrolidin-1-yl]-3-oxopropyl}prop-2-enamide (CAS No. 2361779-72-6) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique molecular structure, featuring a pyrrolidine core linked to a 1,2,4-triazole moiety and an acrylamide functional group, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or protease modulator, given the prevalence of these targets in modern therapeutics.

In recent years, the demand for novel heterocyclic compounds like N-{3-[2-(4-methyl-4H-1,2,4-triazol-3-yl)pyrrolidin-1-yl]-3-oxopropyl}prop-2-enamide has surged due to their versatility in medicinal chemistry. The 1,2,4-triazole ring, in particular, is known for its bioisosteric properties, often enhancing pharmacokinetic profiles. This compound's CAS No. 2361779-72-6 is frequently searched in academic databases, reflecting its relevance in studies targeting inflammatory pathways and cancer cell proliferation. Its acrylamide segment also opens doors for polymer-based applications, aligning with the growing interest in biocompatible materials.

From a synthetic perspective, N-{3-[2-(4-methyl-4H-1,2,4-triazol-3-yl)pyrrolidin-1-yl]-3-oxopropyl}prop-2-enamide exemplifies the convergence of scaffold diversification and structure-activity relationship (SAR) optimization. Its pyrrolidine-triazole hybrid structure is a testament to modern fragment-based drug design, a hot topic in AI-driven drug discovery. Computational tools like molecular docking and QSAR modeling are often employed to predict its interactions with biological targets, making it a staple in virtual screening workflows.

The compound's CAS No. 2361779-72-6 is also associated with inquiries about solubility, stability, and synthetic routes, as these factors critically influence its applicability. For instance, its acrylamide group raises questions about photopolymerization potential, a trending topic in 3D bioprinting research. Meanwhile, its triazole ring sparks discussions on metabolic resistance, a key concern in antibiotic development.

In summary, N-{3-[2-(4-methyl-4H-1,2,4-triazol-3-yl)pyrrolidin-1-yl]-3-oxopropyl}prop-2-enamide represents a multifaceted compound with broad interdisciplinary appeal. Its CAS No. 2361779-72-6 serves as a gateway to exploring cutting-edge themes like targeted therapy, green chemistry, and nanomaterial functionalization. As research progresses, this molecule is poised to play a pivotal role in addressing unmet needs across life sciences and beyond.